4,7,8-Trimethyl-2-pentyl-6-propan-2-ylpurino[7,8-a]imidazole-1,3-dione
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Description
4,7,8-Trimethyl-2-pentyl-6-propan-2-ylpurino[7,8-a]imidazole-1,3-dione, also known as A-317491, is a purinergic receptor antagonist that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been studied for its mechanism of action, biochemical and physiological effects, and its advantages and limitations for laboratory experiments.
Scientific Research Applications
Antibacterial and Antimycobacterial Activities
Imidazole derivatives show different biological activities such as antibacterial and antimycobacterial activities . They can be used in the development of new drugs to overcome the increasing public health problems due to antimicrobial resistance .
Anti-inflammatory and Antitumor Activities
Imidazole derivatives also exhibit anti-inflammatory and antitumor activities . They can influence many cellular pathways necessary for the proper functioning of cancerous cells .
Antidiabetic and Anti-allergic Activities
These compounds have been reported to have antidiabetic and anti-allergic properties . They can be used in the treatment of diabetes and allergic reactions .
Antipyretic and Antiviral Activities
Imidazole derivatives can be used as antipyretic (fever-reducing) and antiviral agents . They can be used in the treatment of fever and viral infections .
Antioxidant and Anti-amoebic Activities
These compounds also exhibit antioxidant and anti-amoebic activities . They can be used in the treatment of amoebic infections and conditions requiring antioxidants .
Antihelmintic and Antifungal Activities
Imidazole derivatives have been reported to have antihelmintic (anti-parasitic) and antifungal properties . They can be used in the treatment of parasitic worm infections and fungal infections .
Antiulcerogenic Activities
Some imidazole derivatives, such as omeprazole and pantoprazole, are known to have antiulcer properties . They can be used in the treatment of ulcers .
Antiprotozoal and Antibacterial Activities
Imidazole derivatives, such as tinidazole and ornidazole, have been reported to have antiprotozoal and antibacterial properties . They can be used in the treatment of protozoal and bacterial infections .
properties
IUPAC Name |
4,7,8-trimethyl-2-pentyl-6-propan-2-ylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N5O2/c1-7-8-9-10-21-16(24)14-15(20(6)18(21)25)19-17-22(11(2)3)12(4)13(5)23(14)17/h11H,7-10H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIUCGLPPZYLCNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCN1C(=O)C2=C(N=C3N2C(=C(N3C(C)C)C)C)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-isopropyl-1,6,7-trimethyl-3-pentyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione |
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